Cas no 919-38-0 (methyl 2-[(diethoxyphosphorothioyl)sulfanyl]propanoate)

• Product name: methyl 2-[(diethoxyphosphorothioyl)sulfanyl]propanoate
• CAS No: 919-38-0
• MF: C₈H₁₇O₄PS₂
• MW: 272.321941137314
• CID: 1971405
• PubChem ID: 120840

methyl 2-[(diethoxyphosphorothioyl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(diethoxyphosphorothioyl)sulfanyl]propanoate
• Phosphorodithioic acid S-[1-(methoxycarbonyl)ethyl]O,O-diethyl ester
• BRN 2110795
• DTXSID50913651
• 919-38-0
• Methyl methprothion
• 97794-59-7
• Phosphorodithioic acid, O,O-diethyl ester, S-ester with methyl alpha-methylmercaptoacetate
• O,O-Diethyl S-1 (2-carbomethoxy) propyl phosphorodithioate

• Inchi： InChI=1S/C8H17O4PS2/c1-5-11-13(14,12-6-2)15-7(3)8(9)10-4/h7H,5-6H2,1-4H3
• InChI Key： GFWIZHUAZXBTMF-UHFFFAOYSA-N
• SMILES： CCOP(=S)(OCC)SC(C)C(=O)OC

Computed Properties

• Exact Mass: 272.031
• Monoisotopic Mass: 272.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.22
• Boiling Point: 305.4°C at 760 mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.507